Amyl methyl sulfide

Catalog No.
S661282
CAS No.
1741-83-9
M.F
C6H14S
M. Wt
118.24 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Amyl methyl sulfide

CAS Number

1741-83-9

Product Name

Amyl methyl sulfide

IUPAC Name

1-methylsulfanylpentane

Molecular Formula

C6H14S

Molecular Weight

118.24 g/mol

InChI

InChI=1S/C6H14S/c1-3-4-5-6-7-2/h3-6H2,1-2H3

InChI Key

FOJGPFUFFHWGFQ-UHFFFAOYSA-N

SMILES

CCCCCSC

Canonical SMILES

CCCCCSC

Food Science and Flavor Analysis

Due to its strong, unpleasant odor, amyl methyl sulfide is often associated with undesirable food spoilage. Researchers have investigated its presence in various food products, including cheese, meat, and seafood, to understand its contribution to off-flavors and deterioration.

Environmental Analysis and Pollution Detection

Amyl methyl sulfide can be emitted from various industrial processes and natural sources, such as waste treatment facilities and decaying plant matter. Studies have explored its use as a marker compound to identify and assess environmental pollution from these sources.

Amyl methyl sulfide is an organosulfur compound with the chemical formula C₆H₁₄S. It is characterized by a distinctive odor and is classified as a thioether, which consists of a sulfur atom bonded to two organic groups. The compound is known for its potential applications in various fields, including flavoring, fragrance, and chemical synthesis. Its structure features a five-carbon amyl group attached to a methyl sulfide moiety, making it unique among other sulfide compounds.

Typical of thioethers. It can undergo oxidation to form sulfoxides and sulfones, which can enhance its reactivity in certain organic transformations. For example, when treated with oxidizing agents, amyl methyl sulfide can be converted into amyl methyl sulfoxide or amyl methyl sulfone, which are more reactive and can participate in further

Amyl methyl sulfide can be synthesized through several methods:

  • Alkylation of Thiols: One common method involves the alkylation of a thiol (such as methanethiol) with an appropriate alkyl halide (like 1-bromopentane) under basic conditions.

    R SH+R XR S R +HX\text{R SH}+\text{R X}\rightarrow \text{R S R }+\text{HX}
  • Reduction of Sulfoxides: Another approach is the reduction of the corresponding sulfoxide using reducing agents such as lithium aluminum hydride or sodium borohydride.
  • Direct Alkylation: Direct alkylation of dimethyl sulfide with 1-pentene can also yield amyl methyl sulfide under specific conditions .

Amyl methyl sulfide finds applications across various industries:

  • Flavoring Agent: It is used as a flavoring agent in food products due to its characteristic aroma.
  • Fragrance Component: In the fragrance industry, it serves as a key ingredient in perfumes and scented products.
  • Chemical Intermediate: It acts as an intermediate in the synthesis of other chemicals, particularly in organic synthesis and pharmaceutical applications .

Amyl methyl sulfide shares similarities with several other organosulfur compounds. Here are some comparable compounds along with their unique characteristics:

Compound NameChemical FormulaKey Features
Dimethyl SulfideC₂H₆SSimplest thioether; strong odor; flammable
Ethyl Methyl SulfideC₅H₁₂SSimilar structure; used as a flavoring agent
Propyl Methyl SulfideC₆H₁₄SSlightly longer carbon chain; used in fragrances
MethylthiomethaneC₂H₆SCommonly found in marine environments

Uniqueness of Amyl Methyl Sulfide

Amyl methyl sulfide's uniqueness lies in its five-carbon chain structure combined with a methyl sulfide group, which distinguishes it from shorter-chain analogs like dimethyl sulfide and ethyl methyl sulfide. This structural configuration contributes to its specific sensory properties and potential applications in food and fragrance industries.

XLogP3

2.7

Boiling Point

145.1 °C

Melting Point

-94.0 °C

GHS Hazard Statements

The GHS information provided by 1 company from 1 notification to the ECHA C&L Inventory.;
H226 (100%): Flammable liquid and vapor [Warning Flammable liquids]

Pictograms

Flammable

Flammable

Other CAS

1741-83-9

Wikipedia

Pentane, 1-(methylthio)-

Dates

Last modified: 08-15-2023

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